LAPAO

Biopharmaceutical Manufacturing Viral Inactivation Surfactant Selection
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C17H35NO3
Molecular Weight 301.5 g/mol
CAS No. 86321-49-5
Cat. No. B15601619
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameLAPAO
CAS86321-49-5
Molecular FormulaC17H35NO3
Molecular Weight301.5 g/mol
Structural Identifiers
InChIInChI=1S/C17H35NO3/c1-4-5-6-7-8-9-10-11-12-14-17(19)21-16-13-15-18(2,3)20/h4-16H2,1-3H3
InChIKeySORNQBYAEWRQLH-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

LAPAO (Lauramidopropylamine Oxide): A Comparative Performance Review for Strategic Surfactant Procurement


LAPAO (CAS 86321-49-5, 61792-31-2), chemically identified as Lauramidopropylamine Oxide or Laurylamidopropyldimethylamine oxide, is an amphoteric surfactant belonging to the amine oxide class [1]. It is characterized by a lauric acid-derived hydrophobic tail linked to a hydrophilic dimethylaminopropylamine oxide headgroup [1]. This molecular architecture confers zwitterionic properties, rendering it predominantly non-ionic in neutral and alkaline solutions while exhibiting cationic behavior under acidic conditions [2]. Widely employed in personal care, household cleaning, and industrial formulations, LAPAO functions as a foam booster/stabilizer, viscosity modifier, and mild co-surfactant [1][3].

1
C12 lauric chain with amide bridge for foam boosting and wetting in personal care and HI&I formulations
2
Supplied as 30–50% active aqueous liquid; compatible with anionic/nonionic surfactant systems
3
Defined single-chain composition supports batch-to-batch consistency and simplified CoA verification

Why Generic 'Amine Oxide' Substitution is a Formulation Risk: The LAPAO Differentiation Argument


While the amine oxide surfactant class shares a common polar headgroup, substituting LAPAO with a generic 'C12-14 amine oxide' or an alternative amphoteric carries quantifiable performance and safety risks. Key performance attributes, including antiviral efficacy profiles, particle removal efficiency in semiconductor processing, and drug solubility enhancement, are highly sensitive to the specific alkyl chain length, amide linkage, and headgroup structure [1]. Furthermore, the purity of the specific alkyl distribution directly impacts formulation mildness and stability at elevated temperatures . The following quantitative evidence demonstrates that LAPAO occupies a specific performance niche that is not interchangeable with its closest analogs.

Attribute
LAPAO (Target)
CAO / LO (Substitute)
Foam volume at equal actives
Reported 15–20% higher than CAO
CAO: lower foam volume; LO: amide-free, different foam profile
Dynamic wetting
Draves wetting ~15 s (rapid surface tension reduction)
CAO: ~24 s (slower wetting); LO: 1–2 s but lacks amide-conditioning benefits
Biodegradation at acidic pH
Amide bridge supports pH-resilient ultimate biodegradation
Non-amide amine oxides may show lower biodegradation under acidic conditions

LAPAO Procurement Intelligence: A Quantitative Head-to-Head Evidence Guide vs. Competing Surfactants


Viral Inactivation Selectivity: LAPAO Exhibits Lower Log Reduction of Retrovirus (XMuLV) at 1x CMC vs. Triton X-100

In a 2025 comparative study evaluating sustainable alternatives for viral inactivation in biomanufacturing, LAPAO demonstrated distinct antiviral selectivity. For the enveloped retrovirus XMuLV, LAPAO achieved a significantly lower log reduction value (LRV) at 1x critical micelle concentration (CMC) compared to Triton X-100 [1]. This contrasts with its performance against herpes viruses (SuHV and HSV), where LAPAO showed equivalent inactivation efficacy to Triton X-100 [1]. The study attributed this differential efficacy to LAPAO's bulky headgroup structure, which may hinder interaction with the retroviral envelope [1]. This quantitative differentiation is critical for bioprocessing engineers developing viral clearance strategies for specific product classes.

Foam Volume vs. CAO
Head-to-head
+15–20% foam volume at equal actives
Reported foam volume context
Supplier-sourced comparison; specific concentration and water hardness not disclosed
Biopharmaceutical Manufacturing Viral Inactivation Surfactant Selection

CMP Post-Clean Efficiency: LAPAO and CAO Achieve Complete Ceria Particle Removal, Outperforming Four Other Surfactants

A 2023 study in the ECS Journal of Solid State Science and Technology evaluated six surfactants for their ability to remove ceria (CeO₂) particles from SiO₂ surfaces in a buff clean process after chemical mechanical polishing (CMP) [1]. Scanning Electron Microscopy (SEM) and Atomic Force Microscopy (AFM) analysis revealed that only formulations containing CAO (Cocamidopropylamine Oxide) and LAPAO achieved complete (100%) removal of ceria particles [1]. The other four surfactants tested left measurable particle residues on the wafer surface, a critical defect in semiconductor fabrication [1]. Density Functional Theory (DFT) calculations were employed to correlate molecular activity and adsorption energy with this enhanced cleaning performance [1].

Wetting Kinetics
Cross-study
15 s vs. 24 s for CAO (Draves, 25°C)
Supports faster dynamic wetting for spray-and-wipe applications
Stepan internal method; equilibrium surface tension higher for LAPAO
Semiconductor Manufacturing Chemical Mechanical Planarization (CMP) Post-CMP Cleaning

Formulation Enhancement: LAPAO Boosts Drug Solubility by 40-60% and Herbicide Rainfastness to 90% vs. Traditional Surfactants

Technical literature from chemical suppliers provides quantifiable performance benchmarks for LAPAO in specialized industrial applications. In pharmaceutical oral formulations, the incorporation of LAPAO is reported to enhance drug solubility by 40-60% compared to the use of traditional surfactants . In agrochemical applications, LAPAO-based formulations have demonstrated significantly improved rainfastness, achieving 90% retention of herbicide on plant surfaces under rainy conditions, compared to an industry average of 65% for standard formulations . While these data points originate from commercial technical documentation rather than peer-reviewed journals, they provide actionable, comparative benchmarks for industrial users evaluating LAPAO for these specific use-cases.

Foam Stability Under Chemical Stress
Head-to-head
Ranked #1 among tested amine oxide systems (LAPAO+LAE)
Supports foam resilience screening in aggressive media
Nuclear decontamination study; quantitative half-life values in full text
Pharmaceutical Formulation Agrochemical Adjuvant Solubility Enhancement

Mildness and Thermal Stability: LAPAO is 'Slightly Milder' with Superior High-Temperature Foam Stability vs. Standard AO-12

A direct comparative statement from a technical datasheet for Macat Ultra LMDO (a commercial LAPAO product) quantifies its advantages over a standard alkyl amine oxide. When compared to Macat AO-12, Macat Ultra LMDO is described as 'slightly milder' and offering 'greater foam stability at elevated temperatures' . The product also claims better hydrotrope performance, higher molecular weight, and a broader alkyl distribution, which are attributed to its different internal amide linkage . This positions specific grades of LAPAO as a preferred choice for formulators targeting mild, high-performance personal care and home care products, especially those requiring thermal stability during processing or use.

Biodegradation pH Resilience
Class-level
Amide-containing class maintains ultimate biodegradation at pH 5 (OECD 28-day)
May support eco-label compliance in acidic cleaner formulations
Class inference from AO-Cocoamido study; LAPAO-specific data to verify
Personal Care Formulation Mild Surfactant Foam Stability

High-Value Application Scenarios for LAPAO: Where the Data Supports Strategic Selection


Biopharmaceutical Viral Clearance: A Selective Tool for Enveloped Virus Inactivation

Based on the evidence of its differential antiviral efficacy (Section 3.1), LAPAO should be considered for viral inactivation steps in bioprocessing where selectivity against specific enveloped viruses is required. While not the most potent broad-spectrum inactivator, its lower efficacy against XMuLV at 1x CMC compared to Triton X-100 [1] makes it a valuable component in a viral clearance toolbox. This is particularly relevant when process developers need to achieve robust clearance for herpesviruses while minimizing the impact on other viral species or product quality, aligning with the industry's search for sustainable Triton X-100 alternatives [1].

Semiconductor Post-CMP Cleaning: A Validated Component for Zero-Defect Ceria Particle Removal

The semiconductor industry demands absolute surface cleanliness. The study showing complete (100%) ceria particle removal from SiO₂ wafers with LAPAO-based buff clean solutions, where four other surfactants failed [1], provides a compelling rationale for its use. Procurement of LAPAO for post-CMP cleaning formulations directly addresses the critical yield-limiting challenge of particulate contamination, offering a data-backed solution for achieving higher wafer throughput and device reliability.

Enhanced Agrochemical Formulations: Maximizing Rainfastness for Reduced Environmental Impact

For agrochemical manufacturers, the data indicating 90% herbicide retention with LAPAO versus an industry average of 65% [1] translates to a direct performance and sustainability advantage. Selecting LAPAO as a formulation adjuvant can reduce the need for reapplication after rainfall, decreasing overall chemical usage and minimizing environmental runoff. This quantifiable benefit supports the development of more efficient and environmentally responsible crop protection products.

Premium Mild Personal Care Products: Differentiating Through Thermal Foam Stability

In the competitive personal care market, the comparative claim that LAPAO is 'slightly milder' and provides 'greater foam stability at elevated temperatures' than a standard amine oxide like AO-12 [1] is a key formulation advantage. This evidence supports the use of LAPAO in premium shampoos, body washes, and baby care products where a rich, stable lather that persists in warm shower conditions is a primary consumer expectation, while also meeting the demand for gentleness.

Application
Selection Property
Validation Focus
High-foam shampoo and body wash formulations
Foam volume at equal active surfactant loading
Foam height comparison vs. CAO benchmark under target formulation conditions
Hand dishwash liquids and spray cleaners
Dynamic wetting kinetics (Draves wetting time)
Wetting time and foam stability in presence of grease/food soil
Acidic I&I cleaners (pH 4–6)
pH-resilient ultimate biodegradation
OECD 301 ready biodegradability at formulation pH; eco-label documentation
Foam-based industrial decontamination
Foam stability in oxidizing/chelating chemical environments
Foam half-life and drainage under target chemical loads (HNO₃, EDTA, etc.)

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

36 linked technical documents
Explore Hub


Quote Request

Request a Quote for LAPAO

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.